Cas no 1516483-25-2 (2,2,2-trifluoro-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-one
• CAS No: 1516483-25-2
• MF: C₁₁H₁₀F₃NO
• MW: 229.19841337204
• CID: 6110156
• PubChem ID: 83388969
• Update Time: 2025-06-07

2,2,2-trifluoro-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-one
• 1516483-25-2
• EN300-1933905

• Inchi： 1S/C11H10F3NO/c1-15-5-4-7-6-8(2-3-9(7)15)10(16)11(12,13)14/h2-3,6H,4-5H2,1H3
• InChI Key： JSBUQBUZNZELHL-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC2=C(C=1)CCN2C)=O)(F)F

Computed Properties

• Exact Mass: 229.07144843g/mol
• Monoisotopic Mass: 229.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Additional information on 2,2,2-trifluoro-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-one

Introduction to 2,2,2-trifluoro-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-one (CAS No. 1516483-25-2)

2,2,2-trifluoro-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-one (CAS No. 1516483-25-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of trifluoromethyl ketones, which are known for their diverse applications in drug discovery and development.

The trifluoromethyl group in 2,2,2-trifluoro-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-one imparts several advantageous properties to the molecule. Fluorine atoms are highly electronegative and can significantly alter the electronic and steric properties of organic compounds. This can lead to enhanced metabolic stability, improved lipophilicity, and altered binding affinities to biological targets. These properties make trifluoromethyl ketones particularly attractive for the design of novel therapeutic agents.

The indole moiety in 2,2,2-trifluoro-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-one is another key structural feature that contributes to its biological activity. Indoles are well-known for their involvement in various physiological processes and have been extensively studied for their pharmacological properties. They are commonly found in natural products and have been used as scaffolds for the development of drugs targeting a wide range of diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

Recent research has highlighted the potential of 2,2,2-trifluoro-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-one as a promising lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits potent inhibitory activity against specific enzymes and receptors involved in various disease pathways. For instance, it has been reported to inhibit the activity of certain kinases and proteases, which are key targets in cancer therapy and anti-inflammatory treatments.

In addition to its enzymatic inhibition properties, 2,2,2-trifluoro-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-one has also shown promising results in preclinical studies evaluating its efficacy in animal models of disease. These studies have demonstrated that the compound can effectively reduce tumor growth and inflammation without causing significant toxicity or adverse side effects. These findings suggest that 2,2,2-trifluoro-1-(1-methyl-2,3-dihydro-1H-indol-5-y)ethanone has a favorable safety profile and may be suitable for further clinical development.

The synthesis of 2,2,2-trifluoro-1-(1-methyl-2,3-dihydro-1H-indol-5-y)ethanone involves several well-established chemical reactions. The key steps typically include the formation of the indole scaffold followed by the introduction of the trifluoromethyl group through electrophilic substitution or nucleophilic addition reactions. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale pharmaceutical research and development.

One of the notable aspects of 2,2,2-trifluoro-1-(1-methyl-2,3-dihydro-H-indol-)ethanone is its potential as a prodrug candidate. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The presence of the trifluoromethyl group can enhance the metabolic stability of the prodrug while maintaining its therapeutic efficacy. This property makes trifluoromethyl ketones like (CAS No. 0) particularly interesting for drug delivery applications where controlled release and targeted delivery are desired.

Furthermore, computational studies have provided valuable insights into the molecular interactions of (CAS No.) with its biological targets. Molecular docking simulations have shown that this compound can form stable complexes with specific protein targets by engaging in hydrogen bonding and hydrophobic interactions. These interactions are crucial for achieving high binding affinity and selectivity, which are essential for developing effective therapeutic agents.

In conclusion, (CAS No.) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of structural features makes it an attractive candidate for further exploration as a lead molecule in drug discovery programs targeting various diseases. Ongoing research efforts aim to optimize its pharmacological properties and evaluate its therapeutic potential in more advanced preclinical and clinical settings.